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Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Coelenterazine h hydrochloride is a synthetic analog of coelenterazine, a luciferin
responsible for the bioluminescence in many marine organisms.[1] As a substrate for various
luciferases, most notably Renilla luciferase (RLuc), it plays a crucial role in a multitude of life
science research applications.[2] Its enhanced luminescence intensity compared to native
coelenterazine makes it a valuable tool for sensitive detection in reporter gene assays,
bioluminescence resonance energy transfer (BRET) studies, and in vivo imaging.[3][4] This
technical guide provides an in-depth overview of the chemical and physical properties of
Coelenterazine h hydrochloride, detailed experimental protocols for its use, and an
exploration of its mechanism of action.

Chemical and Physical Properties

Coelenterazine h hydrochloride is a yellow to orange solid with a molecular formula of
C26H22CIN302 and a molecular weight of approximately 443.92 g/mol .[5] It is characterized
by its specific spectral properties, which are fundamental to its function in bioluminescent
assays.
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Quantitative Data Summary

The following tables summarize the key quantitative data for Coelenterazine h and its

hydrochloride salt.

Identifier Value Reference
2,8-dibenzyl-6-(4-
hydroxyphenyl)imidazo[1,2-

IUPAC Name Y )fp Y [ [5]
a]pyrazin-3(7H)-one
hydrochloride
2-Deoxycoelenterazine

Synonyms hydrochloride, CLZN-h [5]
hydrochloride
50909-86-9 (for

CAS Number ) [3]
Coelenterazine h)

Molecular Formula C26H22CIN302 [5]

Molecular Weight 443.92 g/mol [5]
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Property Value Conditions/Notes Reference
Light yellow to orange
Appearance g. Y g [5]
solid
_ As determined by
Purity >98%
HPLC
Melting Point >200°C
Soluble in ethanol (= )
Stock solutions are
- 50 mg/mL) and ) )
Solubility ) typically prepared in [5]
methanol. Insoluble in
ethanol or methanol.
water.
Stable forup to 1
month at -20°C and Solutions should be
Stability up to 6 months at prepared fresh and [5]

-80°C in solution

(protected from light).

protected from light.

Absorption Maximum

437 nm In methanol [5]
(Amax)
Emission Maximum In the presence of
466 nm ] ] [5]
(Aem) Renilla luciferase
Bioluminescence

The light-emitting reaction of Coelenterazine h is catalyzed by luciferases, such as Renilla
luciferase. This process involves the oxidative decarboxylation of the coelenterazine molecule.

Mechanism of Action

The bioluminescent reaction of coelenterazine is initiated by the binding of molecular oxygen to
the C-2 position of the imidazopyrazinone core, leading to the formation of a peroxide
intermediate. This intermediate then cyclizes to form a highly unstable dioxetanone ring. The
decomposition of this dioxetanone results in the release of carbon dioxide and the formation of
an excited-state coelenteramide. As the excited coelenteramide returns to its ground state, it
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emits a photon of light. The specific wavelength of the emitted light is influenced by the
microenvironment of the luciferase active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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